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Compound of Interest

Compound Name: 2-Chloro-5,7-difluoroquinoline

CAS No.: 1188002-20-1

Cat. No.: B1650604 Get Quote

Executive Safety Directive
CRITICAL WARNING: 2-Chloro-5,7-difluoroquinoline is a halogenated organic compound.

Under NO circumstances should this compound be disposed of via sink drainage or mixed with

general trash.

Primary Hazard: Thermal decomposition releases toxic and corrosive gases, including

Hydrogen Fluoride (HF), Hydrogen Chloride (HCl), and Nitrogen Oxides (NOx).

Disposal Method: High-Temperature Incineration (1100°C+) with flue gas scrubbing.

Immediate Action: Segregate all waste streams containing this compound into Halogenated

Waste containers.

Chemical Profile & Hazard Identification
Before initiating disposal, confirm the identity and state of the material.
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Property Specification

Chemical Name 2-Chloro-5,7-difluoroquinoline

Molecular Formula C₉H₄ClF₂N

Molecular Weight 199.58 g/mol

Physical State Solid (typically off-white to pale yellow powder)

Solubility
Low in water; soluble in DCM, Chloroform,

DMSO

GHS Classification

Warning[1][2][3] • H315: Causes skin irritation

[1][4][5][6] • H319: Causes serious eye irritation

[1][4][5] • H335: May cause respiratory irritation

• H412: Harmful to aquatic life with long-lasting

effects

Incompatibilities
Strong oxidizing agents, Strong acids, Strong

bases

Pre-Disposal Segregation Protocols
Proper segregation at the bench is the single most effective safety measure. You must

separate waste based on physical state and chemical compatibility.

A. Solid Waste (Pure Compound or Contaminated
Solids)

Container: Wide-mouth HDPE (High-Density Polyethylene) jar with a screw-top lid.

Labeling: Must be labeled "HAZARDOUS WASTE - SOLID TOXIC".

Contents:

Expired/unused powder.

Contaminated gloves, weigh boats, and paper towels.
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Silica gel from column chromatography containing the compound.

B. Liquid Waste (Mother Liquors & Rinsates)
Container: Amber glass or HDPE carboy (solvent compatible).

Labeling: Must be labeled "HAZARDOUS WASTE - HALOGENATED SOLVENTS".[7]

Segregation Rule:

DO NOT MIX with non-halogenated solvents (e.g., Acetone, Ethanol) if your facility

charges differentially for disposal.[7] Halogenated waste incineration is significantly more

expensive.

DO NOT MIX with aqueous acid/base streams to prevent uncontrolled hydrolysis or

exotherms.

Detailed Disposal Workflows
Workflow 1: Solid Waste Disposal

Transfer: In a fume hood, transfer the solid material into the dedicated HDPE waste jar.

Avoid dust generation.[6]

Decontamination: Wipe the exterior of the original container with a DCM-dampened tissue to

remove residual dust. Place this tissue into the same waste jar.

Sealing: Cap the waste container tightly. Apply Parafilm if long-term storage (more than 1

week) is expected before pickup to prevent fugitive emissions.

Manifesting: Complete your facility’s hazardous waste tag.

Chemical Constituents:[3][7][8][9] "2-Chloro-5,7-difluoroquinoline (Solid)"

Hazard Checkbox: Toxic, Irritant.[4][5]

Workflow 2: Liquid Waste (Reaction Mixtures)
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Quenching: If the compound is in a reaction mixture with reactive reagents (e.g., lithium

reagents), quench carefully before transfer to the waste container.

pH Check: Ensure the waste solution is neutral (pH 6-8). If acidic, neutralize slowly with

Sodium Bicarbonate.

Why? Acidic halogenated waste can degrade storage containers and generate pressure.

Transfer: Pour into the "Halogenated Solvent" carboy using a funnel.

Rinsing: Rinse the reaction flask twice with a minimal amount of Acetone or DCM. Add

rinsate to the same carboy.

Visualizations
Figure 1: Waste Segregation Decision Tree
This logic flow ensures the compound ends up in the correct waste stream, minimizing cost and

safety risks.
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Waste Generation:
2-Chloro-5,7-difluoroquinoline

Physical State?

Solid Waste
(Powder, Gloves, Silica)

Solid

Liquid Waste
(Solutions, Rinsates)

Liquid

Dispose in:
SOLID HAZARDOUS WASTE

(Do not trash)
Solvent Type?

Halogenated Solvent
(DCM, Chloroform)

Contains Halogens

Non-Halogenated
(Acetone, Methanol)

No Halogens

Dispose in:
HALOGENATED WASTE
(High Temp Incineration)

Dispose in:
HALOGENATED WASTE

(Contaminated by Compound)

Must be treated as
Halogenated due to solute

Click to download full resolution via product page

Caption: Decision matrix for segregating 2-Chloro-5,7-difluoroquinoline waste. Note that

even non-halogenated solvents become "Halogenated Waste" once this compound is dissolved

in them.

Figure 2: Emergency Spill Response Protocol
Immediate steps to take in the event of a benchtop spill.
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Spill Detected 1. Alert & Evacuate
(If >100g or aerosolized)

2. Don PPE
(Nitrile Gloves, Goggles, Lab Coat)

3. Containment
(Cover with absorbent pads)

4. Cleanup
(Scoop into bag, wipe with DCM)

5. Disposal
(Label as Hazardous Waste)

Click to download full resolution via product page

Caption: Five-step rapid response protocol for solid or liquid spills.

Regulatory Compliance & RCRA Codes
In the United States, waste classification is governed by the Resource Conservation and

Recovery Act (RCRA). While 2-Chloro-5,7-difluoroquinoline does not have a specific "P" or

"U" list code, it falls under characteristic waste definitions.

Waste Code D001 (Ignitable): Applicable if the compound is dissolved in flammable solvents

(e.g., Acetone).

Waste Code F002: Applicable if dissolved in spent halogenated solvents (e.g., Methylene

Chloride).

Halogenated Organic Content (HOC): This compound contributes to the HOC load. Land

disposal (landfill) is prohibited for HOCs >1000 mg/kg without prior treatment.

Destruction Efficiency: The incineration facility must demonstrate a Destruction and Removal

Efficiency (DRE) of 99.99% for Principal Organic Hazardous Constituents (POHCs).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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